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Compound of Interest

Compound Name: 2-Iodo-4-thiocyanatoaniline

Cat. No.: B15202425 Get Quote

Disclaimer: The following information is provided for guidance purposes for researchers,

scientists, and drug development professionals. A specific Safety Data Sheet (SDS) for 2-Iodo-
4-thiocyanatoaniline was not located. The data presented here is synthesized from

information available for structurally similar compounds, including 2-Nitro-4-thiocyanatoaniline

and various iodo- and nitroanilines. It is imperative to handle this compound with extreme

caution and to perform a thorough risk assessment before use.

Hazard Identification and Classification
2-Iodo-4-thiocyanatoaniline is anticipated to be a hazardous substance. Based on data for

analogous compounds, it is likely to be classified as follows:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if

inhaled.[1][2][3]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][4]

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][5]

Wash skin thoroughly after handling.[2][3]

Use only outdoors or in a well-ventilated area.[2][5]

Quantitative Data Summary
The following table summarizes key data extrapolated from related compounds.

Parameter Value Source Analogue(s)

Physical State Solid
2-Nitro-4-thiocyanatoaniline, 2-

Iodo-4-nitroaniline[4]

Molecular Formula C₇H₅IN₂S N/A

Molecular Weight 276.09 g/mol N/A

Melting Point 113 °C (approx.) 2-Nitro-4-thiocyanatoaniline

Storage Temperature Refrigerated, Protect from light
2-Iodoaniline, 4-Iodoaniline[2]

[3]

Incompatible Materials

Strong oxidizing agents, Acids,

Acid anhydrides, Acid

chlorides, Chloroformates

2-Iodoaniline, 4-Iodoaniline[2]

[3]

Experimental Protocols
Protocol 1: General Handling and Weighing of 2-Iodo-4-thiocyanatoaniline

Scope: This protocol outlines the procedure for safely weighing and preparing 2-Iodo-4-
thiocyanatoaniline for experimental use.

Materials:

2-Iodo-4-thiocyanatoaniline

Chemical-resistant gloves (e.g., nitrile)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC122300050&countryCode=US&language=en
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://www.fishersci.com/store/msds?partNumber=AC122300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156610250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122300050&countryCode=US&language=en
https://www.echemi.com/sds/2-iodo-4-nitroaniline-pid_Rock10512.html
https://www.sigmaaldrich.com/US/en/product/aldrich/576689
https://www.fishersci.com/store/msds?partNumber=AC122300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156610250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156610250&countryCode=US&language=en
https://www.benchchem.com/product/b15202425?utm_src=pdf-body
https://www.benchchem.com/product/b15202425?utm_src=pdf-body
https://www.benchchem.com/product/b15202425?utm_src=pdf-body
https://www.benchchem.com/product/b15202425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15202425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety glasses with side shields or goggles[5]

Face shield[1]

Laboratory coat

Certified chemical fume hood

Analytical balance

Spatula

Weighing paper or container

Appropriate solvent

Sealed waste container

Procedure:

Preparation: Before handling the compound, ensure the chemical fume hood is operational

and the work area is clean and free of clutter. Don all required Personal Protective

Equipment (PPE).

Transport: Transport the container of 2-Iodo-4-thiocyanatoaniline from its storage location

to the chemical fume hood.

Weighing:

Place a piece of weighing paper or a suitable container on the analytical balance and tare.

Carefully open the container of 2-Iodo-4-thiocyanatoaniline inside the fume hood.

Using a clean spatula, carefully transfer the desired amount of the solid onto the weighing

paper. Avoid generating dust.[1]

Close the primary container tightly.
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Dissolution (if required): If the experiment requires a solution, add the weighed solid to a

vessel containing the appropriate solvent inside the fume hood.

Cleanup:

Clean the spatula and any contaminated surfaces with an appropriate solvent and wipe

clean.

Dispose of any contaminated weighing paper, gloves, and wipes in a designated, sealed

hazardous waste container.[1]

Post-Handling: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[1]

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.[1]

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.[1][3]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][6]
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Caption: Workflow for the safe handling of 2-Iodo-4-thiocyanatoaniline.
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Caption: Decision tree for responding to a spill of 2-Iodo-4-thiocyanatoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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